Cas no 2172527-34-1 (3-amino-3-methylhexanamide)

• Product Name: 3-amino-3-methylhexanamide
• CAS No: 2172527-34-1
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 6143314
• PubChem ID: 165508991
• Update Time: 2025-06-27

3-amino-3-methylhexanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-methylhexanamide
• 2172527-34-1
• EN300-1286424

• Inchi： 1S/C7H16N2O/c1-3-4-7(2,9)5-6(8)10/h3-5,9H2,1-2H3,(H2,8,10)
• InChI Key： DBRBCTFRIPQIST-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(CCC)N)N

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.1Ų

Additional information on 3-amino-3-methylhexanamide

Introduction to 3-amino-3-methylhexanamide (CAS No. 2172527-34-1)

3-amino-3-methylhexanamide, identified by the Chemical Abstracts Service Number (CAS No.) 2172527-34-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a unique structural motif characterized by a branched aliphatic chain, which contributes to its distinctive physicochemical properties and potential biological activities. The compound’s molecular structure consists of a six-carbon backbone with an amide functional group (-CONH₂) at the third carbon position, flanked by a methyl group (-CH₃) at the same position. This configuration imparts both flexibility and steric hindrance, making it a valuable scaffold for drug design and molecular recognition studies.

The synthesis of 3-amino-3-methylhexanamide typically involves the condensation of methyl 3-aminopropylcarbamate with propanal, followed by hydrolysis to yield the desired product. This synthetic route highlights the compound’s accessibility through well-established organic transformations, facilitating its incorporation into more complex molecular architectures. The compound’s solubility profile in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile further enhances its utility in high-throughput screening and medicinal chemistry applications.

In recent years, 3-amino-3-methylhexanamide has garnered attention in the development of novel pharmacophores due to its ability to interact with biological targets through multiple binding modes. The amide group serves as a hydrogen bond acceptor, while the branched alkyl chain can engage in hydrophobic interactions, making it a promising candidate for modulating enzyme activity and receptor binding. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain proteases and kinases, which are implicated in various pathological conditions.

One of the most compelling aspects of 3-amino-3-methylhexanamide is its potential as a building block for peptidomimetics. By leveraging its structural features, researchers have designed derivatives that mimic the bioactivity of natural peptides while avoiding their limitations, such as susceptibility to enzymatic degradation. For instance, modifications at the terminal amino group or the methyl-substituted carbon have been explored to enhance metabolic stability and binding affinity. These efforts align with the broader trend in drug discovery toward non-peptide analogs that offer improved pharmacokinetic profiles.

Recent advances in crystallographic techniques have provided insights into how 3-amino-3-methylhexanamide interacts with biological macromolecules. Structural determinations reveal that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and specificity. Such structural insights are critical for optimizing lead compounds into viable drug candidates. Additionally, spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate the compound’s conformational dynamics and chemical environment.

The therapeutic potential of 3-amino-3-methylhexanamide has not been exhaustively explored, but early in vitro studies suggest promising applications in inflammatory disorders and neurodegenerative diseases. The compound’s ability to modulate protein-protein interactions has led to investigations into its role as an immunomodulatory agent. Furthermore, its structural similarity to certain neurotransmitter analogs has prompted research into potential effects on central nervous system (CNS) pathways. These explorations underscore the versatility of this scaffold in addressing diverse therapeutic challenges.

In conclusion, 3-amino-3-methylhexanamide (CAS No. 2172527-34-1) represents a compelling molecule with multifaceted applications in pharmaceutical research. Its unique structural features, synthetic accessibility, and biological relevance position it as a valuable tool for drug discovery and molecular engineering. As methodologies for structure-based drug design continue to evolve, compounds like 3-amino-3-methylhexanamide will undoubtedly play a pivotal role in shaping the next generation of therapeutics.